1,4,7,10,13,16-Hexaoxacyclooctadecane-2-methanethiol

• IUPAC Name: 1,4,7,10,13,16-hexaoxacyclooctadec-2-ylmethanethiol
• InChI: InChI=1S/C13H26O6S/c20-12-13-11-18-8-7-16-4-3-14-1-2-15-5-6-17-9-10-19-13/h13,20H,1-12H2
• InChI Key: UNILPIPHJQVHNI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCOCCOC(COCCOCCO1)CS
• Molecular Formula: C13H26O6S
• DSSTOX Substance ID: DTXSID50449389
• Molecular Weight: 310.41 g/mol
• CAS RN: 89566-62-1

Description

1,4,7,10,13,16-Hexaoxacyclooctadecane, also known as 18-Crown-6, is an organic compound with the formula [C2H4O]6. It is a white, hygroscopic crystalline solid with a low melting point. Like other crown ethers, 18-crown-6 functions as a ligand for some metal cations with a particular affinity for potassium cations.

Synthesis Analysis

This compound is prepared by a modified Williamson ether synthesis in the presence of a templating cation. The reaction is as follows: (CH2OCH2CH2Cl)2 + (CH2OCH2CH2OH)2 + 2 KOH → (CH2CH2O)6 + 2 KCl + 2 H2O. It can also be prepared by the oligomerization of ethylene oxide.

Molecular Structure Analysis

The point group of 18-crown-6 is S6. The dipole moment of 18-crown-6 is solvent- and temperature-dependent. Below 25 °C, the dipole moment of 18-crown-6 is 2.76 ± 0.06 D in cyclohexane and 2.73 ± 0.02 in benzene. Crystallographic analysis reveals a relatively flat molecule but one where the oxygen centers are not oriented in the idealized 6-fold symmetric geometry usually shown.

Chemical Reactions Analysis

The formation of the [M (18-crown-6)] 2+ (M = Ca 2+, Sr 2+ or Ba 2+) complexes was revealed and their formation constants, reaction enthalpies and entropies were determined.

Physical And Chemical Properties Analysis

The molecular weight of 1,4,7,10,13,16-Hexaoxacyclooctadecane is 264.3154. It has a melting point of 37 to 40 °C and a boiling point of 116 °C (at 0.2 Torr). Its density is 1.237 g/cm3. It is soluble in water, with a solubility of 75 g/L.

Mechanism of Action

Like other crown ethers, 18-crown-6 functions as a ligand for some metal cations with a particular affinity for potassium cations. This means it can form stable complexes with these cations, which can be important in various chemical reactions.

Safety and Hazards

The compound has been labeled with the signal word “Warning” according to GHS labeling. Hazard statements include H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.